Cas no 863558-61-6 (N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide)

• Product Name: N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide
• CAS No: 863558-61-6
• MF: C₂₀H₂₈N₄O₃S
• MW: 404.526323318481
• CID: 6005479
• PubChem ID: 5310338
• Update Time: 2025-10-29

N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide
• Benzenesulfonamide, N-[2-(4-ethyl-1-piperazinyl)-2-(3-pyridinyl)ethyl]-4-methoxy-
• F0688-0020
• N-[2-(4-ethylpiperazino)-2-(3-pyridyl)ethyl]-4-methoxy-benzenesulfonamide
• BDBM73363
• AKOS024596866
• 863558-61-6
• N-[2-(4-ethyl-1-piperazinyl)-2-(3-pyridinyl)ethyl]-4-methoxybenzenesulfonamide
• MLS000102742
• AB00432953-09
• CHEMBL1402710
• N-[2-(4-ethylpiperazin-1-yl)-2-pyridin-3-yl-ethyl]-4-methoxy-benzenesulfonamide
• cid_5310338
• N-[2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-4-methoxybenzene-1-sulfonamide
• SMR000018058
• HMS2243H12
• N-(2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-4-methoxybenzenesulfonamide
• N-[2-(4-ethylpiperazin-1-yl)-2-pyridin-3-ylethyl]-4-methoxybenzenesulfonamide

• Inchi： 1S/C20H28N4O3S/c1-3-23-11-13-24(14-12-23)20(17-5-4-10-21-15-17)16-22-28(25,26)19-8-6-18(27-2)7-9-19/h4-10,15,20,22H,3,11-14,16H2,1-2H3
• InChI Key： DDUMFVXYKJZFQN-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCN(CC)CC2)C2=CC=CN=C2)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 404.18821194g/mol
• Monoisotopic Mass: 404.18821194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 569.0±60.0 °C(Predicted)
• pka: 11.00±0.50(Predicted)

Additional information on N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide (CAS No. 863558-61-6)

N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide, with the CAS number 863558-61-6, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyridine ring, an ethylpiperazine moiety, and a methoxybenzene sulfonamide group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential role as a kinase inhibitor or receptor modulator, given its structural resemblance to other bioactive molecules.

The compound's molecular structure is characterized by its sulfonamide backbone, which is known for its ability to interact with biological targets. The presence of the 4-ethylpiperazin-1-yl group enhances its solubility and bioavailability, while the pyridin-3-yl fragment contributes to its binding affinity. These attributes make N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide a subject of interest in drug discovery and medicinal chemistry.

In recent years, the demand for small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and targeted therapy. This compound aligns with these trends, as its modular design allows for modifications to optimize its pharmacokinetic properties. Scientists are exploring its potential in treating conditions related to cell signaling pathways, particularly those involving protein kinases.

From a synthetic chemistry perspective, the preparation of N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and amine coupling. The CAS registry number 863558-61-6 ensures its unambiguous identification in chemical databases, facilitating research and development efforts. Its purity and stability are critical for reproducible results in in vitro and in vivo studies.

The compound's relevance extends to computational chemistry and molecular modeling, where it serves as a template for designing analogs with improved efficacy. Researchers frequently search for "kinase inhibitors with sulfonamide groups" or "pyridine-based bioactive compounds," reflecting the broader interest in this chemical space. Additionally, its potential applications in neurodegenerative diseases and inflammatory disorders are areas of active investigation.

In summary, N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-4-methoxybenzene-1-sulfonamide (CAS No. 863558-61-6) represents a promising scaffold for drug development. Its structural features and biological activity make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its mechanisms and applications, this compound is poised to play a pivotal role in advancing biomedical research.